Cas no 172485-96-0 (1,3,6-trichloro-8-methyldibenzo[b,d]furan)

• Product Name: 1,3,6-trichloro-8-methyldibenzo[b,d]furan
• CAS No: 172485-96-0
• MF: C₁₃H₇Cl₃O
• MW: 285.553080797195
• CID: 1354514
• PubChem ID: 9817329
• Update Time: 2025-04-20

1,3,6-trichloro-8-methyldibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• 1,3,6-trichloro-8-methyldibenzo[b,d]furan
• dibenzofuran, 1,3,6-trichloro-8-methyl-
• LogP
• 1,3,6-trichloro-8-methyldibenzofuran
• NS00009041
• 8-MCDF
• SCHEMBL1803931
• 8-methyl-1,3,6-trichlorodibenzofuran
• 172485-96-0
• DTXSID30431262

• Inchi： 1S/C13H7Cl3O/c1-6-2-8-12-9(15)4-7(14)5-11(12)17-13(8)10(16)3-6/h2-5H,1H3
• InChI Key： GMEQDJYQPZMHRI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=C1OC1C=C(C=C(C2=1)Cl)Cl

Computed Properties

• Exact Mass: 283.95641
• Monoisotopic Mass: 283.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.483
• Boiling Point: 404.343°C at 760 mmHg
• Flash Point: 198.34°C
• Refractive Index: 1.692
• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans